Cas no 848841-54-3 (6-Iodoquinazoline)

• Product Name: 6-Iodoquinazoline
• CAS No: 848841-54-3
• MF: C₈H₅IN₂
• MW: 256.043173551559
• MDL: MFCD09834646
• CID: 720496
• PubChem ID: 53435953
• Update Time: 2025-05-26

6-Iodoquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-Iodoquinazoline
• Quinazoline, 6-iodo-
• 6-iodanylquinazoline
• 6-iodo-quinazoline
• Quinazoline,6-iodo
• 6-iodoquin azoline
• PubChem15886
• BLJDQJLSUDXUGL-UHFFFAOYSA-N
• MB07778
• FCH1324183
• AB0026985
• AX8161328
• W8756
• ST24029792
• BB 0262693
• A840971
• 6-Iodoquinazoline (ACI)
• AKOS015853663
• SY112584
• SCHEMBL1585461
• DB-076158
• DTXSID40700830
• GS-4267
• EN300-3573084
• MFCD09834646
• 848841-54-3

• MDL： MFCD09834646
• Inchi： 1S/C8H5IN2/c9-7-1-2-8-6(3-7)4-10-5-11-8/h1-5H
• InChI Key： BLJDQJLSUDXUGL-UHFFFAOYSA-N
• SMILES： IC1C=C2C(N=CN=C2)=CC=1

Computed Properties

• Exact Mass: 255.95000
• Monoisotopic Mass: 255.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.939
• Boiling Point: 329.1°C at 760 mmHg
• Flash Point: 152.827 °C
• PSA: 25.78000
• LogP: 2.23440

6-Iodoquinazoline Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Iodoquinazoline

Comprehensive Overview of 6-Iodoquinazoline (CAS No. 848841-54-3): Properties, Applications, and Research Insights

6-Iodoquinazoline (CAS No. 848841-54-3) is a halogenated quinazoline derivative that has garnered significant attention in pharmaceutical and materials science research. The compound's unique structure, featuring an iodine atom at the 6-position of the quinazoline ring, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers and industries are increasingly exploring its potential due to its role in kinase inhibitor development, cancer therapeutics, and organic electronics.

The growing interest in 6-Iodoquinazoline aligns with current trends in targeted drug discovery and small molecule optimization. As the demand for precision medicine rises, compounds like 6-Iodoquinazoline are pivotal for designing EGFR inhibitors and other kinase-targeted therapies. Its iodo-substituted quinazoline scaffold also enables cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are critical for creating diverse molecular libraries.

From a synthetic chemistry perspective, CAS No. 848841-54-3 is valued for its reactivity in palladium-catalyzed reactions, a hotspot in modern organic synthesis. This property is particularly relevant to researchers investigating heterocyclic compound applications or medicinal chemistry scaffolds. Recent publications highlight its utility in constructing fluorescent probes and photoactive materials, addressing emerging needs in bioimaging and optoelectronic devices.

Environmental and safety considerations for 6-Iodoquinazoline are also a focus area. While not classified as hazardous under standard conditions, proper handling protocols are recommended due to its halogenated nature. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics frequently searched in academic and industrial forums.

Market analysts note rising procurement inquiries for 848841-54-3, driven by pharmaceutical R&D and academic collaborations. Its commercial availability as a high-purity reference standard further supports quality control in drug development pipelines. Frequently asked questions (FAQs) about this compound often revolve around its solubility profiles, storage conditions, and scalable synthesis routes—key concerns for laboratory practitioners.

In summary, 6-Iodoquinazoline (CAS No. 848841-54-3) represents a critical building block at the intersection of drug discovery and advanced material science. Its multifaceted applications, combined with ongoing innovations in catalytic chemistry and molecular design, ensure its continued relevance in scientific and industrial advancements. Future research may explore its potential in AI-driven drug formulation or nanotechnology integrations, reflecting evolving interdisciplinary trends.